Cas no 583060-40-6 (null)

null structure
null structure
Product Name:null
CAS No:583060-40-6
MF:C9H8O3
MW:164.158022880554
CID:948327
PubChem ID:45086296
Update Time:2025-04-19

null Chemical and Physical Properties

Names and Identifiers

    • null
    • 3-acetyl-5-hydroxybenzaldehyde
    • Benzaldehyde, 3-acetyl-5-hydroxy- (9CI)
    • DTXSID30665904
    • SCHEMBL17265744
    • AB76155
    • 583060-40-6
    • Inchi: 1S/C9H8O3/c1-6(11)8-2-7(5-10)3-9(12)4-8/h2-5,12H,1H3
    • InChI Key: UXXCCFATYRDBSF-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=O)C=C(C(C)=O)C=1

Computed Properties

  • Exact Mass: 164.047344113g/mol
  • Monoisotopic Mass: 164.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 54.4Ų
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